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Compound of Interest

Compound Name: PSB-1410

Cat. No.: B13437088

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Initial Note on Nomenclature: Initial searches for "PSB-1410" did not yield specific results.

However, the query led to substantial data on PSB-10, a structurally similar and

pharmacologically significant compound. This document focuses on PSB-10, a potent and

selective antagonist of the human adenosine A₃ receptor, which is likely the intended subject of

interest.

Executive Summary
PSB-10 is a key pharmacological tool and a lead compound in the study of the adenosine A₃

receptor (A₃AR). Belonging to the 2-phenylimidazo[2,1-i]purin-5-one class of compounds, it

exhibits high affinity and selectivity for the human A₃AR, acting as an inverse agonist. This

technical guide provides a comprehensive overview of the discovery, synthesis, and

pharmacological characterization of PSB-10, including detailed experimental protocols and an

exploration of the relevant signaling pathways. The information presented is intended to

support further research and drug development efforts targeting the A₃AR.
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PSB-10 was identified through systematic structure-activity relationship (SAR) studies of 2-

phenylimidazo[2,1-i]purin-5-ones. These efforts aimed to develop potent and selective ligands

for the human A₃ adenosine receptor. The discovery highlighted the critical role of specific

substitutions on the phenyl ring and the imidazoline ring for achieving high affinity and

selectivity.

Pharmacological Data
PSB-10 is characterized by its subnanomolar affinity for the human A₃AR and significant

selectivity over other adenosine receptor subtypes. Its inverse agonist activity has been

demonstrated in functional assays.

Parameter Value
Species/Cell
Line

Assay Reference

Kᵢ (hA₃AR) 0.44 nM
Human (CHO

cells)

Radioligand

Binding

([³H]PSB-11)

[1]

Kᵢ (hA₁AR) 4.1 µM Human
Radioligand

Binding
[1]

Kᵢ (hA₂ₐAR) 3.3 µM Human
Radioligand

Binding
[1]

Kᵢ (hA₂ₑAR) 30 µM Human
Radioligand

Binding
[1]

Kᵢ (rA₁AR) 805 nM Rat
Radioligand

Binding
[2]

Kᵢ (rA₂ₐAR) 6040 nM Rat
Radioligand

Binding
[2]

IC₅₀ 4 nM
Human (hA₃-

CHO cells)

[³⁵S]GTPγS

Binding
[1]

hA₃AR: human Adenosine A₃ Receptor; hA₁AR: human Adenosine A₁ Receptor; hA₂ₐAR:

human Adenosine A₂ₐ Receptor; hA₂ₑAR: human Adenosine A₂ₑ Receptor; rA₁AR: rat

Adenosine A₁ Receptor; rA₂ₐAR: rat Adenosine A₂ₐ Receptor; CHO: Chinese Hamster Ovary.
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Synthesis of PSB-10
The synthesis of PSB-10, chemically named (8R)-ethyl-4-methyl-2-(2,3,5-

trichlorophenyl)-4,5,7,8-tetrahydro-1H-imidazo[2,1-i]purin-5-one, starts from corresponding 8-

phenylxanthine derivatives. The general synthetic route involves the thionation of the xanthine,

followed by reaction with an appropriate amino alcohol and subsequent cyclization.

Synthetic Workflow

8-Phenylxanthine Derivative 6-Thioxanthine Derivative
 Thionation (P₂S₅)

Thioether Intermediate Alkylation (Amino alcohol) Imidazoline Ring Formation Intramolecular Cyclization PSB-10 Final Product

Click to download full resolution via product page

Caption: Synthetic workflow for PSB-10.

Experimental Protocol: Synthesis of 2-
Phenylimidazo[2,1-i]purin-5-ones (General Procedure)
This is a generalized protocol based on the synthesis of the 2-phenylimidazo[2,1-i]purin-5-one

scaffold. Specific details for PSB-10 should be referenced from the primary literature.

Thionation of Xanthine: The appropriate 8-phenylxanthine derivative is refluxed with

phosphorus pentasulfide in a high-boiling solvent such as pyridine to yield the corresponding

6-thioxanthine.

S-Alkylation: The 6-thioxanthine is then reacted with the desired amino alcohol (e.g., (R)-2-

aminobutanol for PSB-10) in a solvent like dimethyl sulfoxide (DMSO) at elevated

temperatures.

Cyclization: The resulting thioether intermediate is cyclized to form the imidazoline ring. This

is typically achieved by heating with a dehydrating agent or under conditions that promote

intramolecular condensation.

Purification: The final product is purified using chromatographic techniques, such as column

chromatography on silica gel.
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Mechanism of Action and Signaling Pathway
PSB-10 exerts its effects by binding to the A₃ adenosine receptor, a member of the G protein-

coupled receptor (GPCR) family. The A₃AR is primarily coupled to the inhibitory G protein, Gᵢ/₀.

As an inverse agonist, PSB-10 not only blocks the binding of the endogenous agonist

adenosine but also reduces the basal, constitutive activity of the receptor.

A₃ Adenosine Receptor Signaling Pathway
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Caption: A₃ Adenosine Receptor signaling pathway.
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Upon activation by an agonist, the A₃AR activates the Gᵢ/₀ protein, which in turn inhibits

adenylyl cyclase. This leads to a decrease in intracellular cyclic adenosine monophosphate

(cAMP) levels. As an inverse agonist, PSB-10 prevents this cascade and can lead to an

increase in cAMP levels from the basal state by reducing the constitutive activity of the

receptor.

Key Experimental Protocols
The pharmacological characterization of PSB-10 relies on specific in vitro assays to determine

its binding affinity and functional activity.

Radioligand Binding Assay
This assay is used to determine the binding affinity (Kᵢ) of PSB-10 for the adenosine receptors.

Membrane Preparation
(with A₃AR)

IncubationRadioligand
(e.g., [³H]PSB-11)

Unlabeled PSB-10
(various concentrations)

Filtration & Washing Scintillation Counting Data Analysis
(IC₅₀ → Kᵢ)

Click to download full resolution via product page

Caption: Radioligand binding assay workflow.

Protocol Outline:

Membrane Preparation: Membranes from cells expressing the target adenosine receptor

subtype (e.g., CHO cells stably expressing human A₃AR) are prepared.

Incubation: The membranes are incubated with a known concentration of a suitable

radioligand (e.g., [³H]PSB-11 for A₃AR) and varying concentrations of the unlabeled test

compound (PSB-10).
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Separation: The bound and free radioligand are separated by rapid filtration through glass

fiber filters.

Quantification: The amount of radioactivity trapped on the filters, representing the bound

radioligand, is quantified using a scintillation counter.

Data Analysis: The concentration of the test compound that inhibits 50% of the specific

binding of the radioligand (IC₅₀) is determined. The Kᵢ value is then calculated using the

Cheng-Prusoff equation.

[³⁵S]GTPγS Binding Assay
This functional assay measures the activation of G proteins following receptor stimulation and

is used to determine the efficacy of a compound (agonist, antagonist, or inverse agonist).

Protocol Outline:

Membrane Preparation: As in the radioligand binding assay, membranes from cells

expressing the receptor of interest are used.

Incubation: The membranes are incubated with [³⁵S]GTPγS, GDP, and the test compound

(PSB-10) in an appropriate assay buffer.

G Protein Activation: Agonist binding promotes the exchange of GDP for [³⁵S]GTPγS on the

Gα subunit. Inverse agonists like PSB-10 will decrease the basal level of [³⁵S]GTPγS

binding.

Separation and Quantification: The reaction is terminated, and the amount of [³⁵S]GTPγS

bound to the G proteins is measured, typically by filtration and scintillation counting.

Data Analysis: The concentration-response curve is plotted to determine the IC₅₀ (for inverse

agonists) or EC₅₀ (for agonists) and the maximal effect.

Conclusion
PSB-10 is a well-characterized and highly valuable tool for the study of A₃ adenosine receptor

pharmacology. Its high affinity, selectivity, and inverse agonist properties make it a crucial

ligand for elucidating the physiological and pathophysiological roles of the A₃AR. The synthetic
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and experimental methodologies outlined in this guide provide a foundation for researchers to

utilize and further investigate this important compound and its potential therapeutic

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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